Cas no 303796-41-0 (2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide
• CAS No: 303796-41-0
• MF: C₁₇H₁₉NO₃
• MW: 285.337664842606
• CID: 6031418
• PubChem ID: 682171
• Update Time: 2025-06-08

2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide
• Acetamide, 2-(4-ethylphenoxy)-N-(4-methoxyphenyl)-
• ChemDiv3_000794
• Cambridge id 5149517
• Oprea1_587986
• SR-01000405716-1
• 303796-41-0
• IDI1_019760
• BRD-K66171208-001-01-3
• SR-01000405716
• F0349-2716
• HMS1475E02
• AB00684195-01
• CBDivE_004748
• AKOS002262830

• Inchi： 1S/C17H19NO3/c1-3-13-4-8-16(9-5-13)21-12-17(19)18-14-6-10-15(20-2)11-7-14/h4-11H,3,12H2,1-2H3,(H,18,19)
• InChI Key： VIMRDZNRHFCOFD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)COC1=CC=C(CC)C=C1

Computed Properties

• Exact Mass: 285.13649347g/mol
• Monoisotopic Mass: 285.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.151±0.06 g/cm3(Predicted)
• Boiling Point: 497.2±35.0 °C(Predicted)
• pka: 12.79±0.70(Predicted)

Additional information on 2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide

2-(4-Ethylphenoxy)-N-(4-methoxyphenyl)acetamide: A Comprehensive Overview

The compound 2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide (CAS No: 303796-41-0) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines an acetamide group with two aromatic substituents, making it a versatile molecule for research and industrial purposes.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide, allowing researchers to explore its properties in greater depth. The molecule's structure features a central acetamide group attached to a phenoxy ring and a methoxy-substituted phenyl group. This combination of functional groups imparts the compound with unique electronic and steric properties, which are critical for its applications in drug design and material synthesis.

One of the most notable aspects of 2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide is its potential in pharmaceutical research. Studies have shown that this compound exhibits promising bioactivity, particularly in the context of enzyme inhibition and receptor binding. For instance, recent research has highlighted its ability to modulate key enzymes involved in metabolic pathways, suggesting its potential as a lead compound for drug development.

In addition to its pharmaceutical applications, 2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide has also found utility in agrochemicals. Its ability to interact with plant receptors makes it a candidate for developing new classes of pesticides and herbicides. Researchers are particularly interested in its role as a signaling molecule in plant systems, which could lead to innovative solutions for crop protection.

The synthesis of 2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent studies have optimized the synthesis pathway, reducing production costs and improving yield. This has made the compound more accessible for large-scale applications in both academic and industrial settings.

From a materials science perspective, 2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide has shown promise as a building block for advanced materials. Its ability to form stable crystalline structures makes it an attractive candidate for use in organic electronics and photonics. Researchers are exploring its potential as a component in light-emitting diodes (LEDs) and solar cells, where its electronic properties could enhance device performance.

In conclusion, 2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide (CAS No: 303796-41-0) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool for future innovations in pharmaceuticals, agrochemicals, and materials science.